2-(1-Chloroethyl)-3H-imidazo[4,5-b]pyridine

• IUPAC Name: 2-(1-chloroethyl)-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C8H8ClN3/c1-5(9)7-11-6-3-2-4-10-8(6)12-7/h2-5H,1H3,(H,10,11,12)
• InChI Key: WIIFNCHVCHAZCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=C(N1)C=CC=N2)Cl
• Molecular Formula: C8H8ClN3
• DSSTOX Substance ID: DTXSID30442691
• Molecular Weight: 181.62 g/mol
• CAS RN: 250651-54-8

Description

Pyridines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyridine derivatives often involves numerous methods. For instance, a new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H has been introduced.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. The introduction of a 1,2,4-triazolo[1,5-a]pyrimidine scaffold to ursolic acid could afford unexpected enhancement in the anti-inflammatory effect of ursolic acid derivatives.

Chemical Reactions Analysis

The single point activation of pyridines, using an electron-deficient benzyl group, facilitates the ruthenium-catalysed dearomative functionalisation of a range of electronically diverse pyridine derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can vary greatly depending on its structure. For example, 2-(2-chloroethyl)pyridine has a physical form of a liquid, low melting solid and should be stored under inert gas at -18°C.

Mechanism of Action

While specific information on the mechanism of action for “2-(1-Chloroethyl)-3H-imidazo[4,5-b]pyridine” is not available, pyrimidines are known to have anti-inflammatory effects attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.

Safety and Hazards

While specific safety data for “2-(1-Chloroethyl)-3H-imidazo[4,5-b]pyridine” is not available, similar compounds such as 4-(Chloromethyl)pyridine hydrochloride are known to cause severe skin burns and eye damage.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. The single point activation of pyridines, using an electron-deficient benzyl group, facilitates the ruthenium-catalysed dearomative functionalisation of a range of electronically diverse pyridine derivatives.